2-Nitro-5-(2,4-difluorophenoxy)benzoic acid

• Molecular Formula: C13H7F2NO5
• Molecular Weight: 295.19 g/mol
• IUPAC Name: 5-(2,4-difluorophenoxy)-2-nitrobenzoic acid
• InChI: InChI=1S/C13H7F2NO5/c14-7-1-4-12(10(15)5-7)21-8-2-3-11(16(19)20)9(6-8)13(17)18/h1-6H,(H,17,18)
• InChI Key: HMDMOIYBIDZPGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=C(C=C(C=C2)F)F)C(=O)O)[N+](=O)[O-]

Description

2-Nitro-5-(2,4-difluorophenoxy)benzoic acid is a useful research compound. Its molecular formula is C13H7F2NO5 and its molecular weight is 295.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of compound (1A) (66 g, 0.21 mol) in water/MeOH (180/180 mL) was added NaOH (27 g, 0.68 mol), and the mixture was heated to reflux for 2 h. After cooling to room temperature, the reaction was acidified with 10% HCl and extracted into EtOAc. The organic layer was washed with brine, dried over sodium sulfate, concentrated in vacuo, and crystallized from ether/hexane to afford 53 g of 5-(2,4-difluoro-phenoxy)-2-nitro-benzoic acid (1B).

Synthesis routes and methods II

Procedure details

The mixture of 2,4-difluorophenol 4 (20 g, 153.9 mmol), 5-fluoro-2nitrobenzoic acid 5, (28.5 g, 153.9 mmol), and cesium carbonate (100 g, 307.7 mmol) in DMF (310 mL) was heated in a 100° C. oil bath for 10 hrs. At the completion of the reaction, the mixture was cooled down to room temperature and was treated with 1 N HCl solution to bring pH to acidic, and was extracted with ethyl acetate. The organic layer was washed three times with 300 mL of water, dried, and concentrated to yield 32 g of 2-nitro-5-(2,4-difluorophenoxy)benzoic acid 6 as a brown solid.